![molecular formula C10H10N2 B2482122 3-Methylisoquinolin-8-amine CAS No. 80066-65-5](/img/structure/B2482122.png)
3-Methylisoquinolin-8-amine
Overview
Description
3-Methylisoquinolin-8-amine is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.204. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis Techniques
3-Methylisoquinolines, including 3-Methylisoquinolin-8-amine, have been synthesized using innovative techniques. For example, a novel palladium(II)-catalyzed tandem C-H allylation/intermolecular amination and aromatization approach was developed, producing a wide series of 3-methylisoquinoline derivatives in moderate to good yields (Chen et al., 2021).
Pharmacological Potential
The compound has been linked to potential pharmacological applications. For instance, 1,2,3,4-tetrahydroisoquinoline and 1-methyl-1,2,3,4-tetrahydroisoquinoline, related compounds, were identified as endogenous amines in rat brains, suggesting their role in inducing parkinsonism (Kohno et al., 1986). Additionally, certain tetrahydroisoquinoline derivatives have shown inhibition of dopamine uptake and dopaminomimetic properties, indicating their significance in the field of antidepressant research (Zára-Kaczián et al., 1986).
Chemical and Physical Properties Analysis
Research has also focused on understanding the chemical and physical properties of isoquinoline derivatives. For example, the reaction of 3,4-dimethoxy-NN-dimethylphenethylamine N-oxide with iron(II) ion produced 1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinoline, among other compounds, demonstrating the compound's reactivity and potential for various chemical transformations (Smith et al., 1970).
Role in Neurological Disorders
Isoquinoline derivatives have been implicated in neurological disorders. The presence of novel endogenous amines, including 2-methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline, in both parkinsonian and normal human brains suggests a potential link to Parkinson's disease (Niwa et al., 1991).
Safety and Hazards
Properties
IUPAC Name |
3-methylisoquinolin-8-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c1-7-5-8-3-2-4-10(11)9(8)6-12-7/h2-6H,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXCINQIXGSTFHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=N1)C(=CC=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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